3-(2-Chloro-4-trifluoromethoxyphenoxy)propanol
Cat. No. B8393558
M. Wt: 270.63 g/mol
InChI Key: PBHJALZMXVRZPL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
|
REACTION_SMILES
|
[Br:14][CH2:15][CH2:16][CH2:17][OH:18].[C:19](=[O:20])([O-:21])[O-:22].[CH3:25][C:26]#[N:27].[Cl:1][c:2]1[c:3]([OH:13])[cH:4][cH:5][c:6]([O:8][C:9]([F:10])([F:11])[F:12])[cH:7]1.[K+:23].[K+:24]>>[Cl:1][c:2]1[c:3]([O:13][CH2:15][CH2:16][CH2:17][OH:18])[cH:4][cH:5][c:6]([O:8][C:9]([F:10])([F:11])[F:12])[cH:7]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
OCCCBr
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C([O-])[O-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CC#N
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Oc1ccc(OC(F)(F)F)cc1Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[K+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[K+]
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
OCCCOc1ccc(OC(F)(F)F)cc1Cl
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
